Cas no 69272-50-0 (3,6-Dibromobenzene-1,2-diamine)

• Product Name: 3,6-Dibromobenzene-1,2-diamine
• CAS No: 69272-50-0
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• MDL: MFCD19288763
• CID: 391983
• PubChem ID: 11821532
• Update Time: 2025-04-19

3,6-Dibromobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromobenzene-1,2-diamine
• 1,2-Benzenediamine, 3,6-dibromo-
• 3,6-dibromo-1,2-Benzenediamine
• 3,6-Dibromo-1,2-diaminobenzene
• 3,6-dibromo-o-phenylenediamine
• 3,6-dibromo-1,2-phenylenediamine
• AK136220
• 2-Amino-3,6-dibromophenylamine
• 3,6-dibromo-o-phenylene diamine
• 1,4-Dibromo-2,3-diaminobenzene
• VPMJBJSLTPBZLR-UHFFFAOYSA-N
• 3,6-dibromo-benzene-1,2-diamine
• BCP11213
• FCH1353562
• SCHEMBL1126073
• CS-W005872
• AKOS022171727
• DS-5318
• 69272-50-0
• DTXSID20473813
• MFCD19288763
• YSZC364
• SY029039
• DB-365757

• MDL： MFCD19288763
• Inchi： 1S/C6H6Br2N2/c7-3-1-2-4(8)6(10)5(3)9/h1-2H,9-10H2
• InChI Key： VPMJBJSLTPBZLR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1N)N)Br

Computed Properties

• Exact Mass: 263.89000
• Monoisotopic Mass: 263.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.9

Experimental Properties

• Density: 2.104±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 92-94 ºC
• Boiling Point: 320.9±37.0℃ at 760 mmHg
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 52.04000
• LogP: 3.53840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines